Diallyl disulfide

• CAS No.: 2179-57-9
• Product Name: Diallyl disulfide
• Molecular Formula: C6H10S2
• Molecular Weight: 146.3 g/mol
• IUPAC Name: 3-(prop-2-enyldisulfanyl)prop-1-ene
• Standard InChI: InChI=1S/C6H10S2/c1-3-5-7-8-6-4-2/h3-4H,1-2,5-6H2
• Standard InChIKey: PFRGXCVKLLPLIP-UHFFFAOYSA-N
• SMILES: C=CCSSCC=C
• Canonical SMILES: C=CCSSCC=C
• Appearance: A neat oil
• Boiling Point: 187.5 °C; 79 °C @ 16 MM HG; 174.2°F at 16 mmHg
• Colorform: LIQUID
• Density: d154 1.01; 1.010 @ 15 °C; 0.998-1.015
• Physical Description: pale yellow liquid with odour of garlic; lacrymator; Garlic odor.
• Description: Diallyl disulfide is an organic disulfide where the organic group specified is allyl. It has been isolated from garlic and other species of the genus Allium. It has a role as an antineoplastic agent, an antifungal agent and a plant metabolite.; Di-2-propenyl disulfide, 9ci, also known as allyl disulfide or garlicin, belongs to the class of organic compounds known as allyl sulfur compounds. Allyl sulfur compounds are compounds containing an allylsulfur group, with the general structure H2C(=CH2)CS. Di-2-propenyl disulfide, 9ci is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, di-2-propenyl disulfide, 9CI is primarily located in the membrane (predicted from logP). Outside of the human body, di-2-propenyl disulfide, 9CI can be found in soft-necked garlic. This makes di-2-propenyl disulfide, 9CI a potential biomarker for the consumption of this food product.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Shelf Life: FAIR STABILITY
• Solubility: INSOL IN WATER; SOL IN MOST COMMON ORG SOLVENTS; insoluble in water; soluble in common organic solvents
• Synonyms: allitin; allyl disulfide; allyll disulfide; diallyl disulfide; diallyl disulphide; Garlicin
• Vapor Density: 1.010@59°F
• PubChem Compound: 16590
• Last Modified: Nov 11 2021